
Application Notes and Protocols: Odevixibat
Dosage Calculations for Pediatric Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Odevixibat

Cat. No.: B1663563 Get Quote

These application notes provide comprehensive guidance for researchers, scientists, and drug

development professionals on the calculation and administration of Odevixibat for pediatric

research subjects, with a focus on Progressive Familial Intrahepatic Cholestasis (PFIC) and

Alagille Syndrome (ALGS).

Mechanism of Action
Odevixibat is a potent, selective, and reversible inhibitor of the ileal bile acid transporter

(IBAT), also known as the apical sodium-dependent bile acid transporter (ASBT).[1] The IBAT

is primarily responsible for the reabsorption of approximately 95% of bile acids from the

terminal ileum back into the enterohepatic circulation.[2][3] In cholestatic liver diseases such as

PFIC and ALGS, impaired bile flow leads to an accumulation of bile acids in the liver, causing

liver damage and severe pruritus (itching).[1]

By inhibiting the IBAT, Odevixibat blocks this reabsorption process, leading to increased

excretion of bile acids in the feces.[1][3] This interruption of the enterohepatic circulation

reduces the total bile acid pool, decreases the amount of bile acids returning to the liver, and

lowers serum bile acid (sBA) concentrations.[1][3] This targeted, local action in the gut

minimizes systemic exposure.[3][4] The reduction in sBA is believed to alleviate the severe

pruritus experienced by patients.[3]
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Start Treatment:
40 mcg/kg/day

Administer for 3 Months

Assess Pruritus Improvement

Continue Current Dose
Re-assess Periodically

Yes

Increase Dose in
40 mcg/kg increments

No

Is Dose > 120 mcg/kg/day
OR > 6 mg/day?

No

Maintain Max Dose:
120 mcg/kg/day (not to exceed 6 mg)

Yes

Pre-Trial Phase Trial Execution Phase Post-Trial Phase

Patient Screening
- Inclusion/Exclusion Criteria

- Informed Consent

Randomization
(Odevixibat vs. Placebo)

Baseline Assessment
- Pruritus Score (PRUCISION)

- Serum Bile Acids
- LFTs, FSVs

Treatment Period (e.g., 24 Weeks)
- Daily Dosing

- Regular Monitoring Visits

End-of-Study Assessment
(Primary & Secondary Endpoints)

Safety Follow-Up
(e.g., 28 days post-treatment)

Data Analysis
- Efficacy Evaluation

- Safety Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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